Cas no 1344337-05-8 (methyl(3-methyloxolan-3-yl)methylamine)

• Product name: methyl(3-methyloxolan-3-yl)methylamine
• CAS No: 1344337-05-8
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD16857800
• CID: 5188696

methyl(3-methyloxolan-3-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 3-Furanmethanamine, tetrahydro-N,3-dimethyl-
• methyl(3-methyloxolan-3-yl)methylamine

• MDL： MFCD16857800
• Inchi： 1S/C7H15NO/c1-7(5-8-2)3-4-9-6-7/h8H,3-6H2,1-2H3
• InChI Key： GUHRHIVWFDQGAO-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CNC)C1

Additional information on methyl(3-methyloxolan-3-yl)methylamine

Methyl(3-methyloxolan-3-yl)methylamine: A Comprehensive Overview

Methyl(3-methyloxolan-3-yl)methylamine, with the CAS number 1344337-05-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a methyl group with a 3-methyloxolan moiety and a methylamine functional group. The methylamine group contributes to its basic properties, while the oxolane ring introduces cyclic ether characteristics, making it versatile for various applications.

Recent studies have highlighted the potential of methyl(3-methyloxolan-3-yl)methylamine in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature. This property allows the compound to form micelles or liposomes, enhancing drug solubility and bioavailability. For instance, a 2022 study published in Journal of Controlled Release demonstrated that this compound could significantly improve the delivery efficiency of anticancer drugs, reducing side effects and increasing therapeutic efficacy.

Another area of interest is the use of methyl(3-methyloxolan-3-yl)methylamine in polymer synthesis. Its cyclic ether structure makes it an ideal monomer for producing biodegradable polymers. These polymers have shown promise in biomedical applications, such as tissue engineering and regenerative medicine. A 2021 research article in Biomaterials Science reported that polymers derived from this compound exhibited excellent biocompatibility and degradation profiles, making them suitable for scaffold fabrication.

The synthesis of methyl(3-methyloxolan-3-yl)methylamine involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound. For example, a 2023 study in Catalysis Letters introduced a novel palladium-catalyzed approach that reduced reaction time by over 50% compared to traditional methods.

In terms of safety and handling, methyl(3-methyloxolan-3-yl)methylamine is classified as a non-hazardous chemical under standard conditions. However, it is recommended to handle it with appropriate personal protective equipment due to its potential irritant properties. Storage should be in a cool, dry place away from direct sunlight to prevent degradation.

Looking ahead, the demand for methyl(3-methyloxolan-3-yl)methylamine is expected to grow with advancements in pharmaceuticals and biomaterials. Its unique chemical properties make it a valuable component in developing next-generation materials and therapeutic agents. As research continues to uncover new applications, this compound will likely play an increasingly important role in various industries.

In conclusion, methyl(3-methyloxolan-3-yl)methylamine (CAS No. 1344337-05-8) is a versatile compound with promising applications across multiple fields. Its structural features and functional groups make it an attractive candidate for innovative solutions in drug delivery, polymer synthesis, and beyond. With ongoing research and development, this compound is poised to contribute significantly to scientific progress.